Cas no 106918-32-5 (methyl 4-(2-oxoethyl)benzoate)

• Product Name: methyl 4-(2-oxoethyl)benzoate
• CAS No: 106918-32-5
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD11846871
• CID: 829535
• PubChem ID: 13844675
• Update Time: 2025-04-19

methyl 4-(2-oxoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-oxoethyl)benzoate
• 4-(2-oxoethyl)benzoic acid methyl ester
• 4-(2-oxo-ethyl)-benzoic acid methyl ester
• 4-carbomethoxy phenylacetaldehyde
• 4-methoxycarbonylphenylacetaldehyde
• AGN-PC-00O788
• Benzoic acid, 4-(2-oxoethyl)-, methyl ester
• methyl (4-formylmethyl)benzoate
• (4-methoxycarbonylphenyl)acetaldehyde
• 106918-32-5
• CS-0380550
• MFCD11846871
• SCHEMBL223801
• s10818
• DA-15851
• SY260736
• DTXSID40551127
• A1-25746
• HKTGGDULWDLYKQ-UHFFFAOYSA-N
• EL-0711
• 4-carbomethoxyphenylacetaldehyde
• AKOS022623049
• Methyl 4-formylmethylbenzoate
• METHYL4-(2-OXOETHYL)BENZOATE

• MDL： MFCD11846871
• Inchi： 1S/C10H10O3/c1-13-10(12)9-4-2-8(3-5-9)6-7-11/h2-5,7H,6H2,1H3
• InChI Key： HKTGGDULWDLYKQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CC=O)=O

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 1.21460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters